Cas no 1314722-70-7 (1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carboxylic acid
• CAS No: 1314722-70-7
• MF: C₁₀H₉NO₅
• MW: 223.182163000107
• CID: 6136234
• PubChem ID: 129953662
• Update Time: 2025-06-08

1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carboxylic acid
• EN300-1844213
• 1314722-70-7

• Inchi： 1S/C10H9NO5/c12-8-2-1-6(5-7(8)11(15)16)10(3-4-10)9(13)14/h1-2,5,12H,3-4H2,(H,13,14)
• InChI Key： QSMHBERLGFJIDT-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(=C(C=2)[N+](=O)[O-])O)CC1)=O

Computed Properties

• Exact Mass: 223.04807239g/mol
• Monoisotopic Mass: 223.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 103Ų

Additional information on 1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 1314722-70-7)

1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 1314722-70-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a cyclopropane ring fused with a carboxylic acid group and a nitrophenyl moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and material science.

The molecular structure of 1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carboxylic acid includes a hydroxyl group and a nitro group on the aromatic ring, which contribute to its reactivity and solubility. These functional groups enable it to participate in various chemical reactions, such as esterification, amidation, and nucleophilic substitution. Its CAS No. 1314722-70-7 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in industrial and academic labs.

In recent years, the demand for cyclopropane-containing compounds has surged, driven by their role in developing bioactive molecules. For instance, 1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carboxylic acid is explored as a precursor for small-molecule inhibitors targeting enzymes involved in inflammatory pathways. This aligns with the current trend of precision medicine and targeted drug delivery, topics highly searched in AI-driven platforms like PubMed and Google Scholar.

Another hot topic linked to this compound is green chemistry. Researchers are investigating eco-friendly synthesis routes for nitrophenyl derivatives to reduce environmental impact. The carboxylic acid group in CAS No. 1314722-70-7 offers opportunities for derivatization using sustainable catalysts, a subject frequently discussed in ACS Sustainable Chemistry & Engineering journals.

From an SEO perspective, keywords like "synthesis of nitrophenyl cyclopropane derivatives" and "applications of carboxylic acid intermediates" are highly relevant. These long-tail terms match user queries on search engines, ensuring this content reaches the right audience. Additionally, the compound’s potential in crystal engineering and polymorphism studies makes it a recurring subject in X-ray diffraction research.

In summary, 1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 1314722-70-7) is a multifaceted compound with broad applications in modern chemistry. Its structural features and reactivity profile position it as a valuable asset in drug development, material science, and sustainable synthesis, addressing key industry challenges and user search trends.